Cas no 64758-92-5 ([2-(2,3-Dimethylanilino)phenyl]acetic acid)
64758-92-5 structure
Product Name:[2-(2,3-Dimethylanilino)phenyl]acetic acid
CAS No:64758-92-5
MF:C16H17NO2
MW:255.311684370041
CID:2792741
PubChem ID:14762938
Update Time:2025-04-21
[2-(2,3-Dimethylanilino)phenyl]acetic acid Chemical and Physical Properties
Names and Identifiers
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- CHEMBL308821
- SCHEMBL7162418
- [2-(2,3-Dimethylanilino)phenyl]acetic acid
- 2-[(2,3-dimethylphenyl)amino]phenylacetic acid
- BDBM50228766
- QMBFJLTXYWWQIQ-UHFFFAOYSA-N
- 64758-92-5
- DTXSID60563747
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- Inchi: 1S/C16H17NO2/c1-11-6-5-9-14(12(11)2)17-15-8-4-3-7-13(15)10-16(18)19/h3-9,17H,10H2,1-2H3,(H,18,19)
- InChI Key: QMBFJLTXYWWQIQ-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC=CC=1NC1C=CC=C(C)C=1C)=O
Computed Properties
- Exact Mass: 255.125928785Da
- Monoisotopic Mass: 255.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 49.3Ų
[2-(2,3-Dimethylanilino)phenyl]acetic acid Related Literature
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Wan Lab Chip, 2020,20, 4528-4538
64758-92-5 ([2-(2,3-Dimethylanilino)phenyl]acetic acid) Related Products
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